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Compound of Interest

Compound Name:
2-(Butylamino)-1-(4-

nitrophenyl)ethanol

Cat. No.: B082643 Get Quote

For Immediate Reference: Key Disposal and Safety Information

Proper disposal of 2-(Butylamino)-1-(4-nitrophenyl)ethanol is critical to ensure laboratory

safety and environmental compliance. This compound, while not extensively documented, is

presumed to possess hazards associated with its constituent functional groups: an amino

alcohol and a nitrophenyl group. This guide provides a comprehensive, step-by-step procedure

for its safe handling and disposal, designed for researchers, scientists, and drug development

professionals.

Hazard Assessment and Classification
Based on the available safety data for structurally similar compounds such as 2-

(Butylamino)ethanol and 2-(4-Nitrophenyl)ethanol, 2-(Butylamino)-1-(4-nitrophenyl)ethanol
should be handled as a hazardous substance. Key potential hazards include:

Acute Toxicity (Oral): Harmful if swallowed.[1][2]

Skin Corrosion/Irritation: May cause skin irritation or severe burns.[1]

Eye Damage/Irritation: Risk of serious eye damage.[1][2]

Environmental Hazard: Potentially harmful to aquatic life. Nitroaromatic compounds are often

subject to specific environmental disposal regulations.
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Due to these potential hazards, this compound must be disposed of as regulated hazardous

waste. Do not dispose of it down the drain or in regular trash.[3]

Quantitative Data Summary
While specific quantitative data for 2-(Butylamino)-1-(4-nitrophenyl)ethanol is not readily

available, the table below summarizes relevant data from related compounds to inform

handling and disposal procedures.
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Property
2-
(Butylamino)ethan
ol

2-(4-
Nitrophenyl)ethano
l

Remarks

CAS Number 111-75-1 100-27-6
For identification and

labeling purposes.

Physical State Colorless liquid[4]
Orange - Brown Solid

Powder[5]

The target

compound's state will

determine handling

procedures.

Boiling Point 198 - 200 °C[4]
148 - 149 °C @ 2

mmHg[5]

Relevant for

assessing volatility.

Flash Point 85 °C[4] No data available

Indicates flammability;

handle away from

ignition sources.[4]

Incompatible Materials

Strong oxidizing

agents, Strong acids,

Strong bases

Strong oxidizing

agents, Strong acids,

Strong bases[5]

Crucial for

segregation of waste

to prevent dangerous

reactions.

Hazard Statements
H227, H302, H314,

H318[1]
H302, H319[2]

H227: Combustible

liquid H302: Harmful if

swallowed H314:

Causes severe skin

burns and eye

damage H318:

Causes serious eye

damage H319:

Causes serious eye

irritation

Detailed Disposal Protocol
This protocol outlines the necessary steps for the safe and compliant disposal of 2-
(Butylamino)-1-(4-nitrophenyl)ethanol from a laboratory setting.
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Step 1: Personal Protective Equipment (PPE)
Before handling the chemical for disposal, ensure you are wearing the appropriate PPE to

minimize exposure:

Eye Protection: Chemical safety goggles or a face shield.[1][5]

Hand Protection: Chemically resistant gloves (e.g., nitrile).

Body Protection: A lab coat and closed-toe shoes are mandatory.[5]

Step 2: Waste Segregation and Collection
Proper segregation is crucial to prevent accidental chemical reactions.

Designate a Waste Container: Use a dedicated, properly labeled hazardous waste container.

The container must be made of a material compatible with the chemical; a high-density

polyethylene (HDPE) or glass container is recommended.[3][6] Avoid metal containers if the

substance is corrosive.[6]

Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full

chemical name "2-(Butylamino)-1-(4-nitrophenyl)ethanol," and the approximate quantity.

[3] Note the start date of waste accumulation.[3]

Collection:

Solid Waste: If the compound is in solid form, transfer it carefully into the designated waste

container using a spatula or scoop. Avoid creating dust.

Liquid Waste: If the compound is in a solution, pour it carefully into the designated liquid

waste container. Use a funnel to prevent spills.

Contaminated Materials: Any materials contaminated with the compound (e.g., gloves,

weigh boats, paper towels) should be collected in a separate, clearly labeled solid waste

container.

Step 3: Storage of Hazardous Waste
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Store the hazardous waste container in a designated satellite accumulation area within the

laboratory. This area should adhere to the following guidelines:

Secure and Ventilated: The storage area should be in a well-ventilated location, away from

heat sources, open flames, and incompatible chemicals.[4][5]

Secondary Containment: Place the waste container in a secondary containment bin to

prevent the spread of material in case of a leak.

Closed Containers: Keep the waste container tightly sealed except when adding waste.[3]

Step 4: Arranging for Disposal
Contact your institution's Environmental Health and Safety (EHS) department to arrange for the

pickup and disposal of the hazardous waste.[6] Provide them with the necessary information

from your waste label. Do not attempt to dispose of the chemical waste through a third-party

vendor without institutional approval.

Workflow and Decision-Making Diagram
The following diagram illustrates the procedural workflow for the proper disposal of 2-
(Butylamino)-1-(4-nitrophenyl)ethanol.
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Workflow for Disposal of 2-(Butylamino)-1-(4-nitrophenyl)ethanol
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Caption: Disposal workflow for 2-(Butylamino)-1-(4-nitrophenyl)ethanol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b082643?utm_src=pdf-body-img
https://www.benchchem.com/product/b082643?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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